Cas no 1261876-23-6 (2-(Difluoromethyl)-6-fluoro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261876-23-6
• MF: C₁₄H₈F₆
• MW: 290.203744888306
• CID: 4995086
• Update Time: 2025-05-24

2-(Difluoromethyl)-6-fluoro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6/c15-11-3-1-2-10(13(16)17)12(11)8-4-6-9(7-5-8)14(18,19)20/h1-7,13H
• InChI Key： CJSCNWGXWMGZIS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(F)F)=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 2-(Difluoromethyl)-6-fluoro-4'-(trifluoromethyl)biphenyl

2-(Difluoromethyl)-6-fluoro-4'-(trifluoromethyl)biphenyl: A Comprehensive Overview

The compound with CAS No. 1261876-23-6, known as 2-(Difluoromethyl)-6-fluoro-4'-(trifluoromethyl)biphenyl, is a highly specialized organic molecule that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The molecule's functional groups include a difluoromethyl group at the 2-position, a fluoro substituent at the 6-position, and a trifluoromethyl group at the 4'-position of the biphenyl system.

The synthesis of 2-(Difluoromethyl)-6-fluoro-4'-(trifluoromethyl)biphenyl involves advanced organic chemistry techniques, including Friedel-Crafts alkylation and subsequent fluorination processes. These methods ensure the precise placement of substituents on the aromatic rings, which is critical for achieving the desired chemical properties. Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, where their unique electronic and steric properties can enhance bioavailability and target specificity.

One of the most notable applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored its use in constructing heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, the incorporation of difluoromethyl and trifluoromethyl groups into the biphenyl system provides a platform for further functionalization, enabling the creation of molecules with tailored pharmacokinetic profiles.

Moreover, 2-(Difluoromethyl)-6-fluoro-4'-(trifluoromethyl)biphenyl has shown promise in materials science applications. Its high thermal stability and resistance to chemical degradation make it a candidate for use in advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how fluorinated aromatic systems can enhance the durability and performance of materials under harsh environmental conditions.

The structural integrity of this compound is further underscored by its ability to undergo various catalytic transformations. For example, palladium-catalyzed cross-coupling reactions have been employed to modify its substituents, leading to novel derivatives with enhanced functionality. These modifications are particularly valuable in the development of sensors and electronic devices, where precise control over molecular architecture is paramount.

In terms of environmental impact, studies have shown that fluorinated compounds like 2-(Difluoromethyl)-6-fluoro-4'-(trifluoromethyl)biphenyl exhibit low bioaccumulation potential due to their high lipophilicity. This characteristic makes them suitable for applications where minimal ecological disruption is required. However, ongoing research continues to evaluate their long-term effects on ecosystems to ensure sustainable use.

From a synthetic perspective, the preparation of this compound involves a multi-step process that requires meticulous control over reaction conditions. The initial formation of the biphenyl core is followed by selective fluorination to introduce the desired substituents. This approach not only ensures high purity but also allows for scalability, making it feasible for both laboratory-scale synthesis and industrial production.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of 2-(Difluoromethyl)-6-fluoro-4'-(trifluoromethyl)biphenyl. Quantum mechanical calculations reveal that the fluorinated groups significantly influence the molecule's electron distribution, enhancing its ability to participate in π-π interactions. These insights are valuable for designing molecules with specific electronic characteristics for use in optoelectronic devices.

In conclusion, 2-(Difluoromethyl)-6-fluoro-4'-(trifluoromethyl)biphenyl stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and tunable properties make it an invaluable tool across diverse scientific disciplines. As research continues to uncover new applications and optimizations for this compound, its role in advancing technology and medicine is expected to grow significantly.